Cas no 18602-90-9 (hexakis(trimethylsiloxy)disiloxane)

• Product Name: hexakis(trimethylsiloxy)disiloxane
• CAS No: 18602-90-9
• MF: C₁₈H₅₄O₇Si₈
• MW: 607.301173686981
• CID: 907329
• PubChem ID: 15666058
• Update Time: 2025-04-19

hexakis(trimethylsiloxy)disiloxane Chemical and Physical Properties

Names and Identifiers

• hexakis(trimethylsiloxy)disiloxane
• tris(trimethylsilyl) tris(trimethylsilyloxy)silyl silicate
• 1,1,1,7,7,7-hexamethyl-3,3,5,5-tetrakis-trimethylsilanyloxy-tetrasiloxane
• 1,1,1,7,7,7-Hexamethyl-3,3,5,5-tetrakis-trimethylsilyloxy-tetrasiloxan
• 2.2.8.8-tetramethyl-4.4.6.6-tetrakis-trimethylsiloxy-2.4.6.8-tetrasila-3.5.7-trioxanonane
• Hexakis-trimethylsilyloxy-disiloxan
• 1,1,1,5,5,5-Hexamethyl-3-[(trimethylsilyl)oxy]trisiloxan-3-yl tris(trimethylsilyl) orthosilicate
• DTXSID80576556
• 18602-90-9
• SCHEMBL2490257

• Inchi： 1S/C18H54O7Si8/c1-26(2,3)19-32(20-27(4,5)6,21-28(7,8)9)25-33(22-29(10,11)12,23-30(13,14)15)24-31(16,17)18/h1-18H3
• InChI Key： ZSVIBKXXPKFBHX-UHFFFAOYSA-N
• SMILES： [Si](O[Si](C)(C)C)(O[Si](C)(C)C)(O[Si](C)(C)C)O[Si](O[Si](C)(C)C)(O[Si](C)(C)C)O[Si](C)(C)C

Computed Properties

• Exact Mass: 606.20200
• Monoisotopic Mass: 606.20236633g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 14
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• PSA: 64.61000
• LogP: 6.98320

hexakis(trimethylsiloxy)disiloxane Security Information

• Safety Instruction： S22-S24/25